Cas no 551-77-9 (2,3,6-trichloro-p-cresol)

• Product Name: 2,3,6-trichloro-p-cresol
• CAS No: 551-77-9
• MF: C₇H₅Cl₃O
• MW: 211.472999334335
• CID: 943465
• PubChem ID: 13743586
• Update Time: 2025-04-19

2,3,6-trichloro-p-cresol Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trichloro-p-cresol
• 2,3,6-Trichloro-4-methylphenol
• UNII-6535W1Y38P
• SCHEMBL10768762
• 551-77-9
• 2,3,6-Trichloro-p-cresol [MI]
• 6535W1Y38P
• Phenol, 2,3,6-trichloro-4-methyl-
• Q27263818

• Inchi： 1S/C7H5Cl3O/c1-3-2-4(8)7(11)6(10)5(3)9/h2,11H,1H3
• InChI Key： ZGSIPVANPPLRGY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C)Cl)O)Cl

Computed Properties

• Exact Mass: 209.940598g/mol
• Monoisotopic Mass: 209.940598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.4907 (rough estimate)
• Melting Point: 66.5°C
• Boiling Point: 303.65°C (rough estimate)
• Refractive Index: 1.5510 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols